Design and synthesis of phenylene-bridged isoxazole and tetrazole-1-ol based energetic materials of low sensitivity†
Dalton Transactions Pub Date: 2023-02-22 DOI: 10.1039/D3DT00166K
Abstract
A variety of phenylene-bridged isoxazole and tetrazole-1-ol based green energetic materials was synthesized, for the first time, in good to excellent yields. The structures of the newly synthesized compounds were confirmed by spectroscopic techniques, elemental analysis, and single-crystal X-ray analysis. The value of the present work is that all newly synthesized compounds have good thermal stabilities ranging between 167–340 °C and acceptable densities between 1.51 g cm−3 to 1.82 g cm−3. Detailed computational insight into the energetic properties of the new compounds shows that they have good energetic properties (propulsive and ballistic) with excellent thermal and mechanical stabilities which makes them promising candidates for solid propulsion systems. Compounds 5, 12 and 14 are the superior candidates as melt-castable energetic materials.
Recommended Literature
- [1] Sensitive SERS detection of oral squamous cell carcinoma-related miRNAs in saliva via a gold nanohexagon array coupled with hybridization chain reaction amplification†
- [2] 2D boron nitride nanosheets (BNNS) prepared by high-pressure homogenisation: structure and morphology
- [3] Cumulative author index
- [4] Controlled rotation of biological micro- and nano-particles in microvortices†
- [5] Interface-mediated formation of basic cobalt carbonate/polyethyleneimine composite microscrolls by strain-induced self-rolling†
- [6] Aryl transition metal chemical warheads for protein bioconjugation
- [7] Back cover
- [8] Enhanced water stability of a microporous acylamide-functionalized metal–organic framework via interpenetration and methyl decoration†
- [9] Chiral determination and assay of optical isomers in clandestine drug laboratory samples using LC-MSMS
- [10] Green separation of rare earth elements by valence-selective crystallization of MOFs†
Journal Name:Dalton Transactions
Research Products
-
CAS no.: 157887-82-6
-
CAS no.: 183506-66-3
-
CAS no.: 131525-50-3
-
CAS no.: 13073-21-7